1-benzyl-N-[3-(1-piperidinyl)propyl]-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-(3-piperidin-1-ylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H33N3O/c25-21(22-12-7-15-23-13-5-2-6-14-23)20-10-16-24(17-11-20)18-19-8-3-1-4-9-19/h1,3-4,8-9,20H,2,5-7,10-18H2,(H,22,25)
• InChI Key: SRUUQOZKSZTOKY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCNC(=O)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H33N3O
• Molecular Weight: 343.5 g/mol

Description

1-benzyl-N-[3-(1-piperidinyl)propyl]-4-piperidinecarboxamide, also known as BPP-4, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

1-benzyl-N-[3-(1-piperidinyl)propyl]-4-piperidinecarboxamide acts on the sigma-1 receptor, a protein that is involved in various cellular processes such as calcium signaling, ion channel regulation, and protein trafficking. This compound binds to the sigma-1 receptor and modulates its activity, leading to the observed therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to modulate various biochemical and physiological processes such as apoptosis, oxidative stress, inflammation, and neurotransmitter release. It can also regulate the expression of various genes involved in these processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-benzyl-N-[3-(1-piperidinyl)propyl]-4-piperidinecarboxamide is its high selectivity for the sigma-1 receptor, which reduces the potential for off-target effects. However, its low solubility in water can make it challenging to use in certain experimental setups.

Future Directions

Future research on 1-benzyl-N-[3-(1-piperidinyl)propyl]-4-piperidinecarboxamide could focus on exploring its potential therapeutic applications in other diseases such as multiple sclerosis and depression. Further investigation into its mechanism of action and its effects on various cellular processes could also provide valuable insights into its therapeutic potential. Additionally, developing more efficient synthesis methods and improving its solubility could make this compound a more viable option for use in experimental setups.
In conclusion, this compound is a compound with significant potential for therapeutic applications in various diseases. Its selectivity for the sigma-1 receptor and its ability to modulate various biochemical and physiological processes make it a promising candidate for further research.

Synthesis Methods

The synthesis of 1-benzyl-N-[3-(1-piperidinyl)propyl]-4-piperidinecarboxamide involves the reaction of piperidine with benzyl chloroformate, followed by the reaction of the resulting compound with 3-(1-piperidinyl)propylamine. The final product is obtained by the reaction of the intermediate with piperidinecarboxylic acid.

Scientific Research Applications

1-benzyl-N-[3-(1-piperidinyl)propyl]-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to exhibit anticancer properties by inducing apoptosis in cancer cells. This compound has also been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.